Cas no 2229171-01-9 (3-(2-nitroethyl)-1H-1,2,4-triazole)

• Product Name: 3-(2-nitroethyl)-1H-1,2,4-triazole
• CAS No: 2229171-01-9
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 6529535
• PubChem ID: 126654129
• Update Time: 2025-07-18

3-(2-nitroethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethyl)-1H-1,2,4-triazole
• 2229171-01-9
• SCHEMBL18591541
• EN300-1811843

• Inchi： 1S/C4H6N4O2/c9-8(10)2-1-4-5-3-6-7-4/h3H,1-2H2,(H,5,6,7)
• InChI Key： PQCIKGFFSBZRCY-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=NC=NN1)=O

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(2-nitroethyl)-1H-1,2,4-triazole

3-(2-Nitroethyl)-1H-1,2,4-Triazole: An Overview of a Promising Compound (CAS No. 2229171-01-9)

3-(2-Nitroethyl)-1H-1,2,4-triazole (CAS No. 2229171-01-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-(2-nitroethyl)-1H-1,2,4-triazole makes it an intriguing candidate for further investigation in various areas of chemical and biological research.

The chemical structure of 3-(2-nitroethyl)-1H-1,2,4-triazole features a triazole ring system with a nitroethyl substituent. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. This ring system is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The presence of the nitro group on the ethyl substituent adds additional reactivity and potential for biological activity.

Recent studies have highlighted the potential of 3-(2-nitroethyl)-1H-1,2,4-triazole in various therapeutic areas. One notable application is in the field of antimicrobial agents. Triazoles are well-known for their broad-spectrum antimicrobial properties, and the addition of the nitro group may enhance these properties by introducing additional mechanisms of action. Research has shown that compounds with similar structures exhibit potent activity against both Gram-positive and Gram-negative bacteria, as well as fungi.

In addition to its antimicrobial properties, 3-(2-nitroethyl)-1H-1,2,4-triazole has also shown promise in the treatment of parasitic infections. Parasites such as Plasmodium falciparum, which causes malaria, are known to be sensitive to triazole-based compounds. The nitro group in 3-(2-nitroethyl)-1H-1,2,4-triazole may play a crucial role in disrupting the metabolic pathways of these parasites, leading to their eradication.

The pharmacokinetic properties of 3-(2-nitroethyl)-1H-1,2,4-triazole have also been studied extensively. Initial findings suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

In terms of safety and toxicity, preliminary studies have indicated that 3-(2-nitroethyl)-1H-1,2,4-triazole exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its safety profile and potential long-term effects. This is particularly important for compounds that are being considered for clinical use.

The synthesis of 3-(2-nitroethyl)-1H-1,2,4-triazole has been optimized using modern synthetic techniques. One common approach involves the reaction of 3-amino-1H-1,2,4-triazole with 2-bromoacetonitrile followed by nitration to introduce the nitro group. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(2-nitroethyl)-1H-1,2,4-triazole in various therapeutic applications. Early results from these trials have been promising, with the compound showing significant activity against targeted pathogens without causing severe adverse effects. However, more extensive studies are required to confirm these findings and to explore potential new applications.

In conclusion, 3-(2-nitroethyl)-1H-1,2,4-triazole (CAS No. 2229171-01-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its full potential and pave the way for its use in clinical settings.